Cas no 6583-71-7 (formamide, n-(7-nitrofluoren-2-yl)-)

formamide, n-(7-nitrofluoren-2-yl)- structure
6583-71-7 structure
Product Name:formamide, n-(7-nitrofluoren-2-yl)-
CAS No:6583-71-7
MF:C14H10N2O3
MW:254.24080324173
CID:863484
Update Time:2026-04-29

formamide, n-(7-nitrofluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • formamide, n-(7-nitrofluoren-2-yl)-
    • N-(7-nitro-9H-fluore-2-yl)formamide

Computed Properties

  • Exact Mass: 254.06900
  • Monoisotopic Mass: 254.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.436
  • Boiling Point: 528.1°C at 760 mmHg
  • Flash Point: 273.2°C
  • Refractive Index: 1.723
  • PSA: 74.92000
  • LogP: 3.96640

formamide, n-(7-nitrofluoren-2-yl)- Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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